molecular formula C14H17ClN2O3 B2973679 4-[4-(3-Chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid CAS No. 438616-45-6

4-[4-(3-Chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid

Cat. No. B2973679
CAS RN: 438616-45-6
M. Wt: 296.75
InChI Key: WXRVQNROAZAVKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “4-[4-(3-Chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid” is a derivative of 4-(4-Chlorophenyl)piperazine . It is a major metabolite of hydroxyzine that exhibits high specific affinity for histamine H1 receptor . It is used for the management of allergies, hay fever, angioedema, and urticaria .


Synthesis Analysis

The synthesis of similar compounds has been reported in the literature . For instance, a series of non-carboxylate morpholino (phenylpiperazin-1-yl)methanones were prepared by palladium-catalysed coupling of substituted phenyl or pyridyl bromides with the known morpholino (piperazin-1-yl)methanone .

Scientific Research Applications

Synthesis and Antimicrobial Activities

The compound's derivatives have been investigated for their potential in antimicrobial activities. Studies involving the synthesis of novel 1,2,4-triazole derivatives, including those with structures related to 4-[4-(3-Chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid, have shown that certain derivatives possess good to moderate activities against test microorganisms. This highlights the compound's relevance in the development of new antimicrobial agents (Bektaş et al., 2007).

Photochemical Studies

Photochemistry of compounds structurally similar to 4-[4-(3-Chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid has been explored. For instance, ciprofloxacin, which shares a piperazine moiety, undergoes photodegradation, offering insights into the stability and behavior of such compounds under light exposure. This research is crucial for understanding the stability and safety profiles of drugs containing the piperazine ring (Mella et al., 2001).

Antimicrobial Evaluation of Fluoroquinolone Derivatives

Further investigations into fluoroquinolone derivatives that contain piperazine groups have shown promise in antibacterial and antifungal activities. These studies underscore the potential of 4-[4-(3-Chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid derivatives in combating microbial infections, suggesting their utility in developing new antimicrobial therapies (Srinivasan et al., 2010).

Hemostatic Activity

Research into derivatives of 4-oxobutanoic acids has revealed compounds with significant hemostatic activity, demonstrating the compound's potential application in medical treatments requiring blood coagulation management. This indicates the versatility of 4-[4-(3-Chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid and its derivatives in therapeutic applications beyond antimicrobial effects (Pulina et al., 2017).

properties

IUPAC Name

4-[4-(3-chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H17ClN2O3/c15-11-2-1-3-12(10-11)16-6-8-17(9-7-16)13(18)4-5-14(19)20/h1-3,10H,4-9H2,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WXRVQNROAZAVKO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCN1C2=CC(=CC=C2)Cl)C(=O)CCC(=O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H17ClN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

296.75 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-[4-(3-Chlorophenyl)piperazin-1-yl]-4-oxobutanoic acid

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.